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Compound of Interest

Compound Name:
Chloro-(2-

methoxycyclohexyl)mercury

CAS No.: 1123-76-8

Cat. No.: B15074917

Get Quote

Part 1: Immediate Hazard Directive
Do not treat Chloro-(2-methoxycyclohexyl)mercury as a standard inorganic mercury salt.

This compound is an organomercurial. Unlike inorganic mercury, the organic moiety

(methoxycyclohexyl group) grants this molecule high lipophilicity, allowing it to pass through

biological membranes—including the blood-brain barrier and the placenta—with terrifying

efficiency.

The Critical Failure Point: Standard laboratory nitrile or latex gloves provide zero protection

against permeation for this class of compounds.[1] They act as a molecular sieve, allowing the

toxin to pass through to the skin in seconds to minutes, often without visible degradation of the

glove material.

Immediate Action Card:
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Parameter Specification

Primary Hazard Fatal Dermal Absorption & Neurotoxicity

Glove Requirement
Silver Shield® / 4H® (EVOH Laminate) - Non-

negotiable

Respiratory
Fume Hood (Face Velocity > 100 fpm). N95 is

ineffective.

Waste Class
Segregated Mercury Waste (Do not mix with

standard organics)

Antidote
Dimercaprol (BAL) / Succimer (Clinical

intervention required immediately)

Part 2: The Barrier System (PPE)
As a scientist, you must understand that safety is not about "wearing gear"; it is about

establishing a validated barrier between a neurotoxin and your central nervous system.

1. Hand Protection: The "Sandwich" Protocol
Nitrile gloves alone are insufficient due to the non-polar nature of the cyclohexyl ring, which

facilitates diffusion through nitrile elastomers. You must use a multi-walled approach.

The Protocol:

Inner Layer: 4-mil Nitrile (High dexterity, sweat absorption).

Barrier Layer:Silver Shield® (EVOH Laminate). This is the only layer that stops the mercury.

It is chemically resistant but mechanically weak.

Outer Layer: 8-mil Nitrile (Long cuff). This layer provides grip (Silver Shield is slippery) and

protects the barrier glove from physical tears.

2. Respiratory & Body Defense
Engineering Control: All work must be performed in a certified chemical fume hood. The sash

must be at the lowest working position.
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Body: Tyvek® lab coat or chemically resistant apron over a standard cotton lab coat. The

goal is to prevent the compound from impregnating fabric that touches your skin.

Visualizing the Barrier Logic:

Glove System

Researcher SkinLayer 1: Inner Nitrile
(Sweat/Comfort)

SafeLayer 2: Silver Shield®
(The Chemical Wall)

BLOCKEDLayer 3: Outer Nitrile
(Grip/Sacrificial)

Permeation (<1 min)
Chloro-(2-methoxycyclohexyl)mercury

Physical Contact

Click to download full resolution via product page

Figure 1: The "Sandwich" Glove Protocol. The Silver Shield layer is the critical control point

preventing permeation.

Part 3: Operational Workflow
Handling organomercurials requires "static awareness." Powders can be electrostatic and

"jump."

Step 1: Pre-Operational Setup
Clear the Hood: Remove all unnecessary equipment.

Line the Surface: Place a plastic-backed absorbent pad (absorbent side up) in the hood. This

captures micro-spills.

Prepare Waste: Open the solid and liquid waste containers before you start handling the

reagent to avoid touching lids with contaminated gloves later.

Step 2: Active Handling
Weighing: Do not weigh on an open bench. If the balance is outside the hood, taring must be

done inside the hood, and the vessel sealed (parafilm) before moving to the balance.

Solvent Choice: Be aware that dissolving this compound in organic solvents (DMSO, DCM)

increases the permeation rate through gloves. The solvent acts as a carrier vehicle for the
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mercury.

Tool Hygiene: Use disposable spatulas. If using glass, it must be dedicated to mercury work

or decontaminated immediately.

Step 3: Decontamination & Doffing
The "Dirty" Zone: Assume the outer gloves are contaminated.

Rinse: Rinse outer gloves with water/soap while still in the hood (into a waste beaker) to

remove gross contamination.

Doffing Sequence:

Remove Outer Nitrile gloves -> Discard in Mercury Waste.

Inspect Silver Shield gloves for tears.

Remove Silver Shield gloves -> Reuse only if pristine; otherwise discard.

Remove Inner Nitrile gloves -> Regular trash (unless visibly contaminated).

Wash hands immediately with cool water and soap.

Operational Logic Flow:
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Figure 2: Operational decision tree for handling organomercury compounds.

Part 4: Waste Disposal & Emergency Response
Disposal Strategy
Organomercury waste is strictly regulated. It cannot be incinerated in standard chemical waste

streams because mercury creates volatile metallic vapors that escape scrubbers.
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Solid Waste: Contaminated pads, gloves, and spatulas go into a container labeled "Mercury

Debris - Toxic."

Liquid Waste: Mother liquors and rinsates go into a bottle labeled "Aqueous/Organic Mercury

Waste."

Note: Do not mix with nitric acid waste (risk of reaction/explosion with organics).

RCRA Code: Likely D009 (Mercury) or P-listed depending on specific regulatory

interpretation of the intermediate. Treat as P-listed (acutely hazardous) to be safe.

Emergency Spills[2]
Small Spill (<100 mg):

Do not wipe. Wiping spreads the material.

Cover with Mercon® spray or mercury amalgamation powder (Zn/Cu powder).

Scoop up the amalgam using a card and place in the mercury waste container.

Skin Exposure:

Time is tissue. Immediate flushing (15 mins).[3][4]

Do not use organic solvents to clean skin (this drives the mercury deeper). Use soap and

water.

Seek medical attention immediately.[1][5][6] Inform the ER that the exposure is

organomercury, not elemental mercury.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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